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Compound of Interest

Compound Name: Proquinazid D7

Cat. No.: B12056899

Get Quote

Executive Summary
Proquinazid-d7 (Proquinazid-O-propyl-d7) serves as a critical internal standard (IS) for the

quantification of Proquinazid residues in agricultural and environmental matrices via LC-

MS/MS. Its reliability depends entirely on the precision of the initial stock solution preparation.

This guide defines the solubility parameters of Proquinazid-d7 in Acetonitrile (ACN) and

Methanol (MeOH). Based on the physicochemical properties of the native isotopologue,

Proquinazid-d7 exhibits high solubility in both solvents, well exceeding the requirements for

analytical stock preparation (typically 1 mg/mL).

Key Recommendation:Acetonitrile is the preferred solvent for primary stock preparation due to

its aprotic nature, high solubility capacity (>200 mg/mL estimated), and direct compatibility with

standard reversed-phase LC mobile phases.

Physicochemical Profile & Solubility Logic
The Isotopic Proxy Principle
Exact solubility data for deuterated standards (D7) is rarely empirically determined due to the

high cost and limited quantity of the material. However, the Isotope Effect on solubility is
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thermodynamically negligible for large organic molecules in this context. Therefore, the

solubility profile of native Proquinazid is the authoritative proxy for Proquinazid-d7.

Native Compound: Proquinazid (CAS: 189278-12-4)[1][2]

Deuterated Standard: Proquinazid-d7 (CAS: 2140327-37-1)[3]

Lipophilicity (LogP): 5.5 (Highly Lipophilic)[4]

Quantitative Solubility Data
The following data is derived from regulatory dossiers (EFSA) and physicochemical

assessments of the native compound, applicable to the D7 analog.

Solvent
Solubility
(Native)

Estimated
Solubility (D7)

Practical Limit
for Stock Prep

Status

Acetonitrile

(ACN)

High (>150

mg/mL)*

High (>150

mg/mL)
1.0 - 10.0 mg/mL Recommended

Methanol

(MeOH)
136 mg/mL ~136 mg/mL 1.0 - 5.0 mg/mL Suitable

Acetone 250 mg/mL ~250 mg/mL N/A

Not

recommended

for LC-MS

Water 0.00093 mg/mL ~0.00093 mg/mL N/A Insoluble

*Note: While an exact saturation point for ACN is not standardly reported, it tracks closely with

Acetone due to similar polarity index and dielectric constants in relation to quinazolinone

structures.

Technical Protocol: Primary Stock Preparation
Solvent Selection Strategy
Why Acetonitrile?
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Solubility Assurance: Proquinazid is a quinazolinone fungicide with high lipophilicity (LogP

5.5).[4] ACN (dipolar aprotic) solvates these structures more effectively than MeOH (protic)

at high concentrations, reducing the risk of micro-precipitation during storage.

Chemical Stability: ACN is non-reactive. Methanol, being a nucleophile, presents a

theoretical (albeit low) risk of interacting with reactive moieties over long-term storage at high

concentrations.

Chromatographic Peak Shape: Injecting ACN-based stocks into a high-aqueous mobile

phase can sometimes cause peak distortion (solvent effect), but this is mitigated by the

massive dilution factor used for Internal Standards.

The Self-Validating Preparation Workflow
This protocol ensures the integrity of the standard is verified during the preparation process.

Target Concentration: 1000 µg/mL (1 mg/mL) Volume: 10 mL (Adjust based on mass available,

typically 10mg vials)

Step-by-Step Methodology:
Gravimetric Verification:

Equilibrate the Proquinazid-d7 vial to room temperature (20°C) to prevent condensation.

Weigh the solid standard (+/- 0.01 mg precision). Do not rely on the vendor's label weight.

Calculate the exact solvent volume required to achieve 1000 µg/mL based on the actual

mass.

Dissolution (The Critical Control Point):

Add 80% of the calculated Acetonitrile volume to the volumetric flask.

Sonication: Sonicate for 5 minutes.

Visual Inspection: Hold the flask against a light source. The solution must be crystal clear.

Any turbidity indicates incomplete solvation or impurities.
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Self-Validation Check: If particulates persist, add MeOH dropwise (only if necessary) or

extend sonication. For Proquinazid-d7, this should not be required in ACN.

Finalization:

Dilute to volume with Acetonitrile.

Invert 10 times to mix.

Transfer to Amber Silanized Glass Vials (to prevent adsorption and photolysis).

Storage:

Store at -20°C.

Stability: >2 years if kept dark and cold.

Visualization: Solubilization & Dilution Workflow
The following diagram illustrates the logical flow for preparing the stock and working solutions,

highlighting critical decision nodes.
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Start: Proquinazid-d7 Solid
(LogP 5.5, Lipophilic)

Select Solvent System

Acetonitrile (Recommended)
High Solubility (>150 mg/mL)

Aprotic, Stable

Preferred for LC-MS

Methanol (Alternative)
Good Solubility (136 mg/mL)

Protic

Acceptable

Dissolution Step
Target: 1 mg/mL Stock

Sonication (5 mins)
Critical for Crystal Lattice Breakdown

Visual Validation
Clear Solution?

Stock Validated
Store @ -20°C (Amber Vial)

Yes

Turbidity Detected
Extend Sonication or

Check Purity

No

Working Standard Prep
Dilute 1:100 into Mobile Phase

Click to download full resolution via product page
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Figure 1: Decision logic and workflow for the solubilization of Proquinazid-d7, emphasizing the

preference for Acetonitrile.

Troubleshooting & Stability
Photolytic Degradation
Proquinazid is sensitive to photolysis.

Symptom: Loss of signal intensity in the MS trace over time, appearance of degradation

peaks.

Prevention: All solubilization steps must be performed in amber glassware or under low-UV

lighting.

Adsorption (The "Wall Effect")
Due to its high LogP (5.5), Proquinazid-d7 has a high affinity for glass surfaces in aqueous

solutions.

Risk: When diluting the stock (100% ACN) into a high-aqueous working solution (e.g., 90%

Water), the compound may adsorb to the container walls.

Mitigation: Ensure working solutions contain at least 20% organic solvent (ACN/MeOH) to

keep the compound in solution and off the glass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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